Cas no 2229150-22-3 (4-(2-bromopropyl)-2,3-dihydro-1H-indene)

• Product Name: 4-(2-bromopropyl)-2,3-dihydro-1H-indene
• CAS No: 2229150-22-3
• MF: C₁₂H₁₅Br
• MW: 239.151502847672
• CID: 6005036
• PubChem ID: 165645543
• Update Time: 2025-10-05

4-(2-bromopropyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-2,3-dihydro-1H-indene
• 2229150-22-3
• EN300-1921214

• Inchi： 1S/C12H15Br/c1-9(13)8-11-6-2-4-10-5-3-7-12(10)11/h2,4,6,9H,3,5,7-8H2,1H3
• InChI Key： ZUCYRFQSAJFKOR-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 238.03571g/mol
• Monoisotopic Mass: 238.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 4-(2-bromopropyl)-2,3-dihydro-1H-indene

Recent Advances in the Study of 4-(2-bromopropyl)-2,3-dihydro-1H-indene (CAS: 2229150-22-3)

The compound 4-(2-bromopropyl)-2,3-dihydro-1H-indene (CAS: 2229150-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopropyl and dihydroindene structure, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a building block for more complex chemical entities.

A key area of research has been the optimization of synthetic routes for 4-(2-bromopropyl)-2,3-dihydro-1H-indene. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a palladium-catalyzed coupling reaction, which not only enhanced the yield but also reduced the formation of byproducts. This advancement is particularly significant for industrial-scale production, where cost-effectiveness and purity are paramount.

In addition to its synthetic applications, 4-(2-bromopropyl)-2,3-dihydro-1H-indene has been investigated for its biological activities. Preliminary in vitro studies have demonstrated its potential as an inhibitor of certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent preprint on bioRxiv highlighted its inhibitory effects on the JAK-STAT signaling pathway, suggesting a possible role in developing new therapeutics for autoimmune disorders. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The structural versatility of 4-(2-bromopropyl)-2,3-dihydro-1H-indene also makes it a valuable intermediate in the design of novel materials. Researchers at a leading polymer science institute have explored its use in creating cross-linked polymers with enhanced thermal stability. These materials could find applications in high-performance coatings and adhesives, where durability under extreme conditions is essential. The bromine moiety in the compound facilitates further functionalization, enabling the incorporation of additional properties such as fluorescence or conductivity.

Despite these promising developments, challenges remain in the widespread adoption of 4-(2-bromopropyl)-2,3-dihydro-1H-indene. Issues such as its stability under various environmental conditions and potential toxicity profiles need to be addressed. Regulatory considerations will also play a crucial role in determining its applicability in pharmaceuticals and consumer products. Ongoing research aims to tackle these hurdles, with several collaborative projects between academia and industry underway.

In conclusion, 4-(2-bromopropyl)-2,3-dihydro-1H-indene (CAS: 2229150-22-3) represents a compound of growing importance in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to material science—highlight its potential to drive innovation in these fields. Continued research and development efforts will be essential to fully unlock its capabilities and translate laboratory findings into real-world solutions.